Cas no 57115-11-4 (2-Amino-N-1-naphthylbenzamide)

• Product Name: 2-Amino-N-1-naphthylbenzamide
• CAS No: 57115-11-4
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• MDL: MFCD02609459
• CID: 3091387
• PubChem ID: 851964
• Update Time: 2025-04-23

2-Amino-N-1-naphthylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(naphthalen-1-yl)benzamide
• HMS2831H21
• ALBB-023569
• SCHEMBL23706458
• 57115-11-4
• 2-amino-N-naphthalen-1-ylbenzamide
• AKOS000155669
• 2-amino-N-(1-naphthyl)benzamide
• SR-01000264405-1
• (2-aminophenyl)-N-naphthylcarboxamide
• MFCD02609459
• STK889344
• DTXSID101330005
• SMR000477800
• Oprea1_616564
• benzamide, 2-amino-N-1-naphthalenyl-
• SR-01000264405
• RYYOPTIXOPRDBT-UHFFFAOYSA-N
• LS-07434
• MLS001178814
• F73939
• AQ-360/42595982
• CHEMBL1387825
• 2-amino-N-1-naphthylbenzamide
• 2-Amino-N-1-naphthylbenzamide

• MDL： MFCD02609459
• Inchi： 1S/C17H14N2O/c18-15-10-4-3-9-14(15)17(20)19-16-11-5-7-12-6-1-2-8-13(12)16/h1-11H,18H2,(H,19,20)
• InChI Key： RYYOPTIXOPRDBT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)NC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 262.110613074g/mol
• Monoisotopic Mass: 262.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Amino-N-1-naphthylbenzamide

2-Amino-N-(naphthalen-1-yl)benzamide (CAS No. 57115-11-4): A Comprehensive Overview

2-Amino-N-(naphthalen-1-yl)benzamide (CAS No. 57115-11-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound, characterized by its naphthalene ring system and benzamide functional group, exhibits a wide range of properties that make it valuable in fields such as pharmaceuticals, materials science, and chemical synthesis. Recent advancements in its synthesis, characterization, and application have further highlighted its potential as a key molecule in modern chemistry.

The molecular structure of 2-Amino-N-(naphthalen-1-yl)benzamide consists of a naphthalene moiety attached to a benzamide group via an amide bond. The presence of the naphthalene ring introduces aromaticity and conjugation, which significantly influence the compound's electronic properties. This structure not only enhances its stability but also contributes to its reactivity in various chemical reactions. The amino group (-NH2) at the 2-position of the benzene ring further adds functional versatility, enabling this compound to participate in diverse biochemical and synthetic processes.

Recent studies have focused on the synthesis of 2-Amino-N-(naphthalen-1-yl)benzamide through novel methodologies, aiming to improve yield and purity while reducing production costs. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the reaction process. These advancements have not only made the compound more accessible but have also opened new avenues for its application in drug discovery and material engineering.

In the pharmaceutical industry, 2-Amino-N-(naphthalen-1-yl)benzamide has shown promise as a lead compound for developing bioactive agents. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. For example, recent research has demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The compound's unique structure allows for selective binding to these targets, making it a valuable candidate for anti-cancer drug development.

Beyond pharmaceuticals, 2-Amino-N-(naphthalen-1-yl)benzamide has also found applications in materials science. Its aromatic system and functional groups make it suitable for use in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. Recent studies have explored its role in creating self-assembled monolayers (SAMs) and organic thin films, which are critical components in modern electronics.

The environmental impact of synthesizing and using 2-Amino-N-(naphthalen-1-yl)benzamide has also been a topic of interest. Researchers are increasingly focusing on developing sustainable methods for its production, including the use of renewable feedstocks and green chemistry principles. These efforts aim to reduce the ecological footprint associated with its manufacturing while maintaining high standards of quality and efficiency.

In conclusion, 2-Amino-N-(naphthalen-1-yl)benzamide (CAS No. 57115-11-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application, positions it as a key molecule for future innovations in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this compound, its role in shaping modern chemistry is expected to grow even further.